Cas no 1261632-25-0 (8-(trifluoromethyl)quinolin-6-ol)

• Product Name: 8-(trifluoromethyl)quinolin-6-ol
• CAS No: 1261632-25-0
• MF: C₁₀H₆F₃NO
• MW: 213.15595293045
• MDL: MFCD18417203
• CID: 4565734
• PubChem ID: 129962256
• Update Time: 2025-10-29

8-(trifluoromethyl)quinolin-6-ol Chemical and Physical Properties

Names and Identifiers

• 6-hydroxy-8-(trifluoromethyl)quinoline
• 8-(trifluoromethyl)quinolin-6-ol
• 6-hydroxy-8-(trifluoromethyl)
• MFCD18417203
• AS-49723
• K10142
• AKOS037644267
• 1261632-25-0

• MDL： MFCD18417203
• Inchi： 1S/C10H6F3NO/c11-10(12,13)8-5-7(15)4-6-2-1-3-14-9(6)8/h1-5,15H
• InChI Key： DVFYHOOSIBJQLZ-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(O)=CC=2C(F)(F)F)C=CC=1

Computed Properties

• Exact Mass: 213.04014830g/mol
• Monoisotopic Mass: 213.04014830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 33.1Ų

Additional information on 8-(trifluoromethyl)quinolin-6-ol

Recent Advances in the Study of 8-(Trifluoromethyl)quinolin-6-ol (CAS: 1261632-25-0) in Chemical Biology and Pharmaceutical Research

8-(Trifluoromethyl)quinolin-6-ol (CAS: 1261632-25-0) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, featuring a quinoline core substituted with a trifluoromethyl group and a hydroxyl moiety, exhibits promising biological activities, including antimicrobial, anticancer, and anti-inflammatory effects. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its potential as a lead compound for drug development.

One of the key areas of investigation has been the antimicrobial properties of 8-(trifluoromethyl)quinolin-6-ol. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its potent activity against multidrug-resistant bacterial strains, including Staphylococcus aureus and Escherichia coli. The study highlighted the compound's ability to disrupt bacterial cell membrane integrity and inhibit essential enzymes involved in bacterial metabolism. These findings suggest that 8-(trifluoromethyl)quinolin-6-ol could serve as a scaffold for developing novel antibiotics to address the growing challenge of antibiotic resistance.

In the context of anticancer research, 8-(trifluoromethyl)quinolin-6-ol has shown remarkable potential as an inhibitor of key signaling pathways involved in tumor progression. A recent preclinical study published in Bioorganic & Medicinal Chemistry Letters reported that the compound effectively targets the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various cancers. The study utilized in vitro and in vivo models to demonstrate the compound's ability to induce apoptosis and inhibit tumor growth, with minimal toxicity to normal cells. These results underscore its potential as a candidate for further development in oncology therapeutics.

The synthetic accessibility of 8-(trifluoromethyl)quinolin-6-ol has also been a focus of recent research. A 2024 paper in Organic & Biomolecular Chemistry described an efficient, scalable synthesis route that improves yield and reduces the use of hazardous reagents. This advancement is critical for facilitating large-scale production and enabling further pharmacological evaluation. Additionally, computational studies have been employed to predict the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), providing valuable insights for future drug design efforts.

Despite these promising developments, challenges remain in the clinical translation of 8-(trifluoromethyl)quinolin-6-ol. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through structural modifications and formulation strategies. Ongoing research is exploring the development of prodrugs and nanoparticle-based delivery systems to enhance its therapeutic efficacy and reduce adverse effects.

In conclusion, 8-(trifluoromethyl)quinolin-6-ol (CAS: 1261632-25-0) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its broad-spectrum biological activities, coupled with recent advancements in synthesis and mechanistic understanding, position it as a valuable candidate for further investigation. Future studies should focus on optimizing its pharmacological profile and advancing it through preclinical and clinical development to realize its full therapeutic potential.